Cas no 19959-81-0 (Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate)

• Product name: Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate
• CAS No: 19959-81-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.22394
• CID: 137250
• PubChem ID: 575601

Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylicacid, 5-(4-pyridinyl)-, ethyl ester
• ethyl 3-pyridin-4-yl-1H-pyrazole-5-carboxylate
• 5-PYRIDIN-4-YL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate
• ETHYL 5-PYRIDIN-4-YL-1H-PYRAZOLE-3-CARBOXYLATE
• 5-PYRIDIN-4-YL-1(2)H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• FT-0744442
• J-012893
• A814108
• 911461-42-2
• FT-0758248
• 948553-92-2
• AKOS005264734
• SY020005
• ethyl3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate
• 5-Pyridin-4-yl-1(2)H-pyrazole-3-carboxylicacidethylester
• CS-0233553
• SCHEMBL4712555
• AKOS015911275
• Ethyl 5-(4-Pyridinyl)pyrazole-3-carboxylate
• AC7218
• 3-(4-pyridinyl)-1H-Pyrazole-5-carboxylic acid ethyl ester
• DKADLBFTYWLLOD-UHFFFAOYSA-N
• EN300-134439
• DTXSID30341771
• Ethyl 3-(4-pyridinyl)-1H-pyrazole-5-carboxylate
• Z1650040207
• Ethyl 5-[4-pyridyl]pyrazole-3-carboxylate
• SB39834
• A916506
• 1H-Pyrazole-3-carboxylicacid,5-(4-pyridinyl)-,ethyl ester
• 19959-81-0
• MFCD07783845
• AC-15155
• FT-0733479
• Ethyl 3-(4-pyridinyl)-1H-pyrazole-5-carboxylate #

• Inchi： InChI=1S/C11H11N3O2/c1-2-16-11(15)10-7-9(13-14-10)8-3-5-12-6-4-8/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： DKADLBFTYWLLOD-UHFFFAOYSA-N
• SMILES： N1C=CC(C2NN=C(C(OCC)=O)C=2)=CC=1

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.249g/cm3
• Boiling Point: 441ºC at 760 mmHg
• Flash Point: 220.5ºC
• Refractive Index: 1.579
• PSA: 67.87000
• LogP: 1.64840

Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate Security Information

Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%